Cyanidin 3-O-rutinoside 5-O-beta-D-glucoside

• CAS RN: 135558-26-8
• Molecular Formula: C33H41O20+
• Molecular Weight: 757.7 g/mol
• IUPAC Name: (2R,3R,4R,5R,6S)-2-[[(2R,3S,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-7-hydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromenylium-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-methyloxane-3,4,5-triol
• InChI: InChI=1S/C33H40O20/c1-10-21(38)24(41)27(44)31(48-10)47-9-20-23(40)26(43)29(46)33(53-20)51-18-7-13-16(49-30(18)11-2-3-14(36)15(37)4-11)5-12(35)6-17(13)50-32-28(45)25(42)22(39)19(8-34)52-32/h2-7,10,19-29,31-34,38-46H,8-9H2,1H3,(H2-,35,36,37)/p+1/t10-,19+,20+,21-,22+,23+,24+,25-,26-,27+,28+,29+,31+,32+,33+/m0/s1
• InChI Key: DFJZNAHUOVEDQB-HWKLKBEVSA-O
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OC3=C([O+]=C4C=C(C=C(C4=C3)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)O)C6=CC(=C(C=C6)O)O)O)O)O)O)O)O
• SMILES: CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3=C([O+]=C4C=C(C=C(C4=C3)OC5C(C(C(C(O5)CO)O)O)O)O)C6=CC(=C(C=C6)O)O)O)O)O)O)O)O

Description

Cyanidin 3-O-rutinoside 5-O-beta-D-glucoside (C3R5G) is a flavonoid compound that is found in various fruits and vegetables, including blackberries, blueberries, and red cabbage. It has been studied extensively for its potential health benefits, particularly in relation to its antioxidant and anti-inflammatory properties. In

Scientific Research Applications

Plant Polyphenol Studies

Cyanidin 3-O-rutinoside 5-O-beta-D-glucoside, a type of plant polyphenol, has been studied in various species of plants like Begonia, Clivia, Prunus, Ribes, and Rubus. These studies have observed its occurrence alongside related compounds, contributing to the pigmentation and potential health benefits of these plants (Harborne & Hall, 1964).

Cancer Cell Inhibition

Research has shown that cyanidin 3-O-rutinoside can inhibit the migration and invasion of human lung cancer cell lines. This suggests its potential as a therapeutic agent in cancer treatment, particularly due to its ability to alter the expression of certain genes related to cancer cell invasiveness (Chen et al., 2006).

Enzyme Inhibition

Studies have found that cyanidin 3-O-rutinoside acts as an inhibitor of alpha-glucosidase, an enzyme relevant in carbohydrate digestion. This could have implications for diabetes treatment and the management of postprandial blood glucose levels (Adisakwattana et al., 2004).

Obesity and Metabolic Disease

Research has indicated that cyanidin 3-O-rutinoside may play a role in the metabolism of carbohydrates and fat, particularly by affecting mitochondrial biogenesis during brown adipogenesis. This could make it relevant in the treatment of metabolic diseases and obesity (You et al., 2017).

Absorption and Bioavailability

Investigations into the absorption and bioavailability of cyanidin 3-O-rutinoside in rats and humans have shown that it is directly absorbed and appears in the blood as the intact form. This research is crucial for understanding its potential efficacy as a dietary supplement or therapeutic agent (Matsumoto et al., 2001).